Cas no 1335058-99-5 (1-(2-chloropyridin-3-yl)cyclopropan-1-ol)

• Product Name: 1-(2-chloropyridin-3-yl)cyclopropan-1-ol
• CAS No: 1335058-99-5
• MF: C₈H₈ClNO
• MW: 169.608221054077
• CID: 6147558
• PubChem ID: 165966608
• Update Time: 2025-06-25

1-(2-chloropyridin-3-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloropyridin-3-yl)cyclopropan-1-ol
• EN300-1976791
• 1335058-99-5

• Inchi： 1S/C8H8ClNO/c9-7-6(2-1-5-10-7)8(11)3-4-8/h1-2,5,11H,3-4H2
• InChI Key： KWBMDUQCDOZDKX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1(CC1)O

Computed Properties

• Exact Mass: 169.0294416g/mol
• Monoisotopic Mass: 169.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(2-chloropyridin-3-yl)cyclopropan-1-ol

Exploring the Potential of 1-(2-chloropyridin-3-yl)cyclopropan-1-ol (CAS No. 1335058-99-5)

1-(2-chloropyridin-3-yl)cyclopropan-1-ol, identified by the CAS number 1335058-99-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as cyclopropane alcohol derivative, has garnered attention due to its unique structural properties and potential applications in drug discovery and advanced materials development.

The molecular structure of 1-(2-chloropyridin-3-yl)cyclopropan-1-ol consists of a cyclopropane ring fused with a pyridine moiety, where the pyridine ring is substituted with a chlorine atom at the 2-position and an alcohol group at the 3-position. This arrangement imparts the compound with both aromatic and aliphatic characteristics, making it a versatile building block for further chemical modifications. The presence of the cyclopropane ring introduces strain into the molecule, which can be exploited in various chemical reactions to generate reactive intermediates or stabilize transition states.

Recent studies have highlighted the potential of cyclopropane alcohol derivatives in medicinal chemistry. Researchers have explored their ability to act as scaffolds for bioactive molecules, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The unique electronic properties of the pyridine ring, combined with the steric effects introduced by the cyclopropane group, make this compound an ideal candidate for tuning pharmacokinetic profiles and enhancing bioavailability.

In addition to its medicinal applications, 1-(2-chloropyridin-3-yl)cyclopropan-1-ol has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use in catalysis and as a ligand in metal organic frameworks (MOFs). The chlorine substituent on the pyridine ring enhances its coordinating ability, making it a valuable component in designing heterogeneous catalysts for industrial processes.

The synthesis of cyclopropane alcohol derivatives typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. Recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of this compound, opening new avenues for its application in chiral recognition and asymmetric drug design.

From an environmental standpoint, researchers have also examined the biodegradation pathways of cyclopropane alcohol derivatives. Understanding their fate in natural environments is crucial for assessing their ecological impact and ensuring sustainable practices in their production and use.

In conclusion, 1-(2-chloropyridin-3-yl)cyclopropan-1-ol (CAS No. 1335058-99-5) represents a fascinating compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in chemical synthesis and materials science, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.